Cas no 921937-87-3 (Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester)
921937-87-3 structure
Product Name:Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester
CAS No:921937-87-3
MF:C16H22O3
MW:262.344085216522
CID:742723
PubChem ID:71421860
Update Time:2025-04-19
Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester
- [(2R)-octan-2-yl] 4-formylbenzoate
- DTXSID20840905
- 921937-87-3
- (2R)-Octan-2-yl 4-formylbenzoate
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- Inchi: 1S/C16H22O3/c1-3-4-5-6-7-13(2)19-16(18)15-10-8-14(12-17)9-11-15/h8-13H,3-7H2,1-2H3/t13-/m1/s1
- InChI Key: TZKIXLMFKJGDCT-CYBMUJFWSA-N
- SMILES: O(C(C1C=CC(C=O)=CC=1)=O)[C@H](C)CCCCCC
Computed Properties
- Exact Mass: 262.15689456g/mol
- Monoisotopic Mass: 262.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 43.4Ų
Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
921937-87-3 (Benzoic acid, 4-formyl-, (1R)-1-methylheptyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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